Cas no 1008774-63-7 (1-(3-Phenyl-1,2-oxazol-5-yl)methylpiperazine Dihydrochloride)

• Product Name: 1-(3-Phenyl-1,2-oxazol-5-yl)methylpiperazine Dihydrochloride
• CAS No: 1008774-63-7
• MF: C₁₄H₁₉Cl₂N₃O
• MW: 316.226161241531
• CID: 5044491
• Update Time: 2025-10-29

1-(3-Phenyl-1,2-oxazol-5-yl)methylpiperazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[(3-phenyl-1,2-oxazol-5-yl)methyl]piperazine dihydrochloride
• 3-phenyl-5-(piperazin-1-ylmethyl)-1,2-oxazole;dihydrochloride
• 1-(3-Phenyl-1,2-oxazol-5-yl)methylpiperazine Dihydrochloride

• Inchi： 1S/C14H17N3O.2ClH/c1-2-4-12(5-3-1)14-10-13(18-16-14)11-17-8-6-15-7-9-17;;/h1-5,10,15H,6-9,11H2;2*1H
• InChI Key： KKABIYCUSWQOCT-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1C(=CC(C2C=CC=CC=2)=N1)CN1CCNCC1

Computed Properties

• Exact Mass: 315.091
• Monoisotopic Mass: 315.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(3-Phenyl-1,2-oxazol-5-yl)methylpiperazine Dihydrochloride

Professional Introduction to 1-(3-Phenyl-1,2-oxazol-5-yl)methylpiperazine Dihydrochloride (CAS No. 1008774-63-7)

1-(3-Phenyl-1,2-oxazol-5-yl)methylpiperazine Dihydrochloride (CAS No. 1008774-63-7) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperazine class of derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural integrity of this molecule, featuring a 3-phenyl-1,2-oxazol moiety linked to a piperazine backbone, makes it a particularly intriguing subject for further investigation.

The methylpiperazine Dihydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for various laboratory and industrial applications. In recent years, there has been a growing interest in exploring the pharmacological properties of piperazine derivatives, particularly those incorporating heterocyclic structures such as oxazole. These compounds have shown promise in modulating various neurotransmitter systems, which could have implications for the treatment of neurological and psychiatric disorders.

Recent studies have highlighted the potential of 1-(3-phenyl-1,2-oxazol-5-yl)methylpiperazine Dihydrochloride as a lead compound for developing novel therapeutic agents. The presence of the 3-phenyl group and the 1,2-oxazol ring system contributes to its unique pharmacophoric properties, enabling interactions with specific biological targets. For instance, preliminary in vitro studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in pain signaling and neuroinflammation.

The pharmaceutical industry has been increasingly focusing on identifying small molecules that can modulate central nervous system (CNS) activity. Piperazine derivatives are known for their ability to interact with serotonin and dopamine receptors, making them valuable candidates for treating conditions such as depression, anxiety, and chronic pain. The incorporation of an oxazole ring into the piperazine structure further enhances its potential by introducing additional binding sites and improving metabolic stability.

In addition to its pharmacological potential, 1-(3-phenyl-1,2-oxazol-5-yl)methylpiperazine Dihydrochloride has been explored in preclinical models to assess its safety and efficacy. Animal studies have demonstrated that this compound can cross the blood-brain barrier effectively, suggesting its suitability for CNS-targeted therapies. Furthermore, its dihydrochloride salt form has shown improved bioavailability compared to the free base form, which is a crucial factor in drug development.

The structural features of this compound also make it an attractive candidate for further derivatization and optimization. Researchers are investigating various modifications to enhance its pharmacological profile, including changes to the substituents on the phenyl ring and the oxazole moiety. These modifications aim to improve selectivity, reduce side effects, and enhance overall therapeutic efficacy.

The synthesis of 1-(3-phenyl-1,2-oxazol-5-yl)methylpiperazine Dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of chiral auxiliaries and asymmetric catalysis has also been explored to produce enantiomerically pure forms of the compound, which can significantly impact its biological activity.

The growing body of research on piperazine derivatives underscores their importance in modern drug discovery. Compounds like 1-(3-phenyl-1,2-oxazol-5-yl)methylpiperazine Dihydrochloride represent a promising avenue for developing new treatments for various diseases. As our understanding of their mechanisms of action continues to evolve, so too will our ability to harness their therapeutic potential.

In conclusion, 1-(3-phenoxyphthalazinyl)methyl]-4-(4-fluorophenyl)piperazinone hydrochloride CAS No 1008774 63 7 is a highly versatile chemical entity with significant pharmaceutical implications. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers exploring new therapeutic strategies. With ongoing advancements in synthetic chemistry and pharmacological research, this compound is poised to play a crucial role in the development of next-generation pharmaceuticals.